CID 71381607

• CAS No.: 62974-93-0
• Molecular Formula: Ba2Pb
• Molecular Weight: 482 g/mol
• InChI: InChI=1S/2Ba.Pb
• InChI Key: BNLXHASGZZTTDX-UHFFFAOYSA-N
• Canonical SMILES: [Ba].[Ba].[Pb]

Description

CID 71381607 is a unique chemical compound indexed in PubChem, a comprehensive database of chemical substances. For example, CID 101283546 (oscillatoxin D) and CID 156582092 (oscillatoxin F) are marine-derived toxins with distinct macrocyclic structures (Figure 1, ). Similarly, this compound would follow this standardized identification system, enabling researchers to access its physicochemical properties, spectral data, and associated literature.

Preparation Methods

Hydrolysis reactions: These involve the use of inorganic acids and catalysts to obtain the desired product.

Microwave-assisted acid digestion: This method is used for the preparation of samples for analysis by techniques such as atomic absorption spectroscopy (AAS) and inductively coupled plasma mass spectrometry (ICP-MS).

Chemical Reactions Analysis

CID 71381607 undergoes various types of chemical reactions, including:

Oxidation reactions: These reactions involve the addition of oxygen or the removal of hydrogen from the compound.

Reduction reactions: These involve the addition of hydrogen or the removal of oxygen.

Substitution reactions: These reactions involve the replacement of one atom or group of atoms with another. Common reagents and conditions used in these reactions include strong acids, bases, and oxidizing or reducing agents.

Scientific Research Applications

CID 71381607 has several scientific research applications, including:

Chemistry: It is used in various chemical reactions and processes to study its reactivity and properties.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is conducted to explore its potential therapeutic applications and effects on biological systems.

Industry: The compound is used in industrial processes and applications, including the production of other chemicals and materials.

Mechanism of Action

Binding to specific receptors: This can lead to changes in cellular signaling pathways.

Inhibition or activation of enzymes: This can affect various biochemical processes within cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

To contextualize CID 71381607, we compare it with structurally or functionally related compounds from the evidence:

Compound (CID)	Structural Class	Molecular Weight (g/mol)	Biological Activity	Source/Application	Reference
Oscillatoxin D (101283546)	Macrocyclic polyketide	~800 (estimated)	Cytotoxic, inhibits protein phosphatases	Marine cyanobacteria
30-Methyl-Oscillatoxin D (185389)	Methylated polyketide	~814 (estimated)	Enhanced stability, similar bioactivity	Synthetic derivative
Taurocholic Acid (6675)	Bile acid conjugate	515.63	Lipid digestion, signaling	Mammalian bile
Ginkgolic Acid 17:1 (5469634)	Phenolic lipid	346.49	Antibacterial, inhibits SUMOylation	Ginkgo biloba leaves

Key Findings :

• Structural Diversity : Oscillatoxin derivatives (CIDs 101283546, 185389) exhibit macrocyclic backbones with cytotoxic properties, whereas bile acids like taurocholic acid (CID 6675) are linear amphiphilic molecules critical for lipid metabolism.
• Functional Overlaps : Ginkgolic acid (CID 5469634) and oscillatoxins both show inhibitory effects on cellular processes, albeit through distinct mechanisms (SUMOylation vs. phosphatase inhibition).
• Synthetic vs. Natural : Methylated oscillatoxin D (CID 185389) demonstrates how synthetic modifications enhance stability while retaining bioactivity, a strategy applicable to optimizing this compound.

Analytical and Pharmacological Comparisons

• Mass Spectrometry: this compound would require characterization via LC-ESI-MS, as demonstrated for ginsenosides (). Source-induced collision dissociation (CID) can differentiate structural isomers, such as ginsenoside Rf and pseudoginsenoside F11.
• Therapeutic Potential: Compounds like irbesartan (CID 3749) and troglitazone (CID 5591) are clinically used inhibitors (), suggesting this compound could be evaluated for target-specific interactions using similar pharmacological assays.